Thymopoietin, cys (28-39)-

Specification

• CAS No.: 106939-01-9
• Molecular Formula: C64H104N18O22S
• Molecular Weight: 1509.7 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-2-[[2-[[(2S)-2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]propanoyl]amino]acetyl]amino]-4-carboxybutanoyl]amino]-5-oxopentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-4-carboxybutanoyl]amino]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C64H104N18O22S/c1-30(2)25-44(63(103)104)80-58(98)41(19-22-48(88)89)77-61(101)50(31(3)4)81-59(99)42(26-34-13-15-35(83)16-14-34)79-62(102)51(32(5)6)82-60(100)43(27-49(90)91)78-55(95)37(11-8-9-23-65)74-54(94)38(12-10-24-70-64(68)69)75-57(97)40(17-20-45(67)84)76-56(96)39(18-21-47(86)87)73-46(85)28-71-52(92)33(7)72-53(93)36(66)29-105/h13-16,30-33,36-44,50-51,83,105H,8-12,17-29,65-66H2,1-7H3,(H2,67,84)(H,71,92)(H,72,93)(H,73,85)(H,74,94)(H,75,97)(H,76,96)(H,77,101)(H,78,95)(H,79,102)(H,80,98)(H,81,99)(H,82,100)(H,86,87)(H,88,89)(H,90,91)(H,103,104)(H4,68,69,70)/t33-,36-,37-,38-,39-,40-,41-,42-,43-,44-,50-,51-/m0/s1
• Standard InChI Key: MMZDOXPJLRJKSE-DBAKCZCVSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CC(C)C)C(=O)O)NC(=O)[C@H](CS)N
• SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)C)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(C(C)C)NC(=O)C(CC(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCCN=C(N)N)NC(=O)C(CCC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)CNC(=O)C(C)NC(=O)C(CS)N

Introduction

Structural Characteristics and Chemical Properties

Thymopoietin, cys (28-39)- is a peptide fragment derived from positions 28-39 of the full thymopoietin protein, with an additional cysteine residue. This fragment represents a crucial functional domain of the parent protein with distinct biological activities. The peptide consists of a specific sequence of amino acids that contributes to its unique structure and function.

The chemical composition of Thymopoietin, cys (28-39)- includes a molecular formula of C64H104N18O22S with a molecular weight of 1509.7 g/mol. The amino acid sequence of this peptide fragment is CAGEQRKDVYVEL, where the leading cysteine residue (C) is particularly important for its biological activity and potential disulfide bond formation. This peptide typically demonstrates high stability under appropriate storage conditions, making it suitable for various research applications that require consistent performance.

Research into the structural characteristics of this peptide suggests that its specific three-dimensional conformation contributes significantly to its biological function. The presence of the cysteine residue potentially allows for interactions with other cellular proteins through disulfide bridges, which may be critical for its immunomodulatory activities. Understanding these structural features provides valuable insights into developing targeted research applications and potential therapeutic strategies.

Table 1: Chemical Properties of Thymopoietin, cys (28-39)-

Property	Value
CAS Number	106939-01-9
Molecular Formula	C64H104N18O22S
Molecular Weight	1509.7 g/mol
Amino Acid Sequence	CAGEQRKDVYVEL
Standard Purity	95%

Biological Functions and Mechanisms

The biological significance of Thymopoietin, cys (28-39)- lies primarily in its role in immune system regulation, particularly regarding T-cell development and function. The peptide fragment exhibits a remarkable ability to enhance T-cell proliferation and differentiation, which represents a fundamental process in adaptive immunity. This function appears to be mediated through specific interactions with receptors on T-cells that trigger signaling cascades involved in cellular activation and differentiation.

Studies have demonstrated that Thymopoietin, cys (28-39)- can modulate immune responses by influencing the activity of T-cells, which are critical components of the immune system responsible for cell-mediated immunity and helper functions for other immune cells. The peptide appears to enhance T-cell responses to specific antigens, suggesting its potential utility in conditions characterized by immunodeficiency. Conversely, its ability to promote regulatory T-cell activity indicates potential applications in autoimmune conditions where immune responses need to be attenuated.

The molecular mechanisms underlying the action of Thymopoietin, cys (28-39)- involve complex interactions with cellular proteins and signaling pathways. Research suggests that the peptide may interact with nuclear lamins and other proteins involved in T-cell development and function. These interactions trigger downstream signaling cascades that ultimately influence gene expression patterns related to T-cell differentiation and activity. The cysteine residue in the peptide appears to play a crucial role in these interactions, potentially through the formation of disulfide bonds with target proteins.

Research Applications in Immunology

T-Cell Regulation and Proliferation

Thymopoietin, cys (28-39)- has demonstrated significant potential in research focused on T-cell regulation and proliferation. Studies have shown that this peptide fragment can enhance the proliferative response of T-cells when exposed to specific antigens. This property makes it a valuable tool for investigating mechanisms of T-cell activation and expansion, which are crucial processes in adaptive immunity. Researchers have utilized this peptide to study the molecular pathways involved in T-cell development and to develop potential strategies for enhancing immune responses in immunocompromised conditions.

Experimental evidence indicates that administration of Thymopoietin, cys (28-39)- significantly increases the proliferation of peripheral blood mononuclear cells (PBMCs) in response to antigenic stimulation. This effect appears to be mediated through specific signaling pathways that regulate cell cycle progression and differentiation in T-cells. The peptide's ability to enhance T-cell responses makes it a promising candidate for developing immunotherapeutic approaches aimed at boosting immune function in patients with weakened immune systems due to disease or medical treatments.

Autoimmune Disease Research

The immunomodulatory properties of Thymopoietin, cys (28-39)- have significant implications for research on autoimmune disorders. Studies have shown that this peptide can promote regulatory T-cell activity, which plays a crucial role in maintaining immune tolerance and preventing autoimmune responses. By enhancing the function of regulatory T-cells, Thymopoietin, cys (28-39)- may help restore balance in immune responses that have become hyperactive in autoimmune conditions.

Research findings from controlled trials involving patients with autoimmune disorders have demonstrated that treatment with Thymopoietin-derived peptides, including the cys (28-39) fragment, can lead to a marked decrease in disease activity scores. These improvements were associated with an increase in regulatory T-cell populations, suggesting that the peptide's effect on immune regulation contributes to its potential therapeutic benefit in autoimmune conditions. These findings highlight the importance of further research to fully characterize the mechanisms by which Thymopoietin, cys (28-39)- influences regulatory T-cell function and how this might be leveraged for therapeutic purposes.

Table 2: Immunological Research Applications of Thymopoietin, cys (28-39)-

Research Area	Key Findings	Potential Applications
T-cell Proliferation	Enhanced PBMC proliferation in response to antigens	Immunotherapy for immunodeficiency conditions
Regulatory T-cell Function	Increased regulatory T-cell populations	Treatment of autoimmune disorders
Immune Response Modulation	Balanced immune activity in hyperactive conditions	Development of immunomodulatory agents
T-cell Differentiation	Promotion of T-cell maturation processes	Research on T-cell development pathways

Cancer Research Applications

Tumor Growth Inhibition Studies

The application of Thymopoietin, cys (28-39)- in cancer research represents a promising area of investigation. Studies have indicated that this peptide fragment may influence tumor cell behavior through multiple mechanisms. One significant finding is that modulating thymopoietin levels can inhibit tumor cell proliferation and metastasis, suggesting potential anti-cancer properties. This effect appears to be mediated through the peptide's influence on immune surveillance mechanisms and possibly through direct effects on tumor cell signaling pathways.

Research using pancreatic cancer models has provided compelling evidence for the potential anti-cancer properties of Thymopoietin, cys (28-39)-. In these studies, administration of the peptide fragment resulted in decreased tumor cell migration and invasion capabilities. These findings suggest that the peptide may interfere with key processes involved in tumor progression and metastasis. The molecular mechanisms underlying these effects likely involve interactions with signaling pathways that regulate cell motility, adhesion, and invasive properties. Further research is needed to fully characterize these mechanisms and to determine whether similar effects occur in other cancer types.

Formulation and Delivery Considerations

The effective utilization of Thymopoietin, cys (28-39)- in research and potential therapeutic applications depends significantly on appropriate formulation and delivery methods. The peptide is typically synthesized using solid-phase peptide synthesis techniques that ensure high purity and structural integrity. These synthesis methods are crucial for producing consistent batches of the peptide with reliable biological activity for research purposes.

Stability considerations play an important role in the handling and storage of Thymopoietin, cys (28-39)-. Like many peptides, it may be susceptible to degradation under certain conditions, such as extreme temperatures, inappropriate pH levels, or enzymatic activity. Proper storage according to manufacturer recommendations is essential to maintain the peptide's integrity and biological activity. Typically, this involves storage at low temperatures in an environment protected from light and moisture.

Research into innovative delivery systems for Thymopoietin, cys (28-39)- represents an active area of investigation. These efforts aim to enhance the bioavailability of the peptide and to facilitate targeted delivery to specific cell populations. Approaches being explored include liposomal formulations and nanoparticle carriers that can protect the peptide from degradation while enabling it to reach its intended cellular targets. These advanced delivery systems may prove particularly valuable for potential therapeutic applications, where efficient delivery to specific tissues or cell types is crucial for achieving desired biological effects.

Table 3: Formulation and Delivery Considerations

Aspect	Considerations	Importance
Synthesis Method	Solid-phase peptide synthesis	Ensures high purity and consistent structure
Storage Conditions	Low temperature, protection from light and moisture	Maintains structural integrity and activity
Delivery Systems	Liposomal formulations, nanoparticle carriers	Enhances bioavailability and targeted delivery
Stability	pH sensitivity, enzymatic degradation	Affects shelf-life and in vivo efficacy
Dosage Forms	Solution, lyophilized powder	Influences research applications and potential therapeutic use

Future Research Directions

The current understanding of Thymopoietin, cys (28-39)- points toward several promising directions for future research. While significant progress has been made in characterizing this peptide fragment's basic properties and biological functions, many aspects remain to be fully elucidated. Further structural studies, including detailed analysis of the peptide's three-dimensional conformation and its interactions with cellular targets, would provide valuable insights into its mechanism of action. Advanced techniques such as NMR spectroscopy and X-ray crystallography could help resolve these structural questions and inform the development of optimized peptide analogs with enhanced activity or specificity.

Expanding the scope of immunological research involving Thymopoietin, cys (28-39)- represents another important direction for future investigations. More detailed characterization of the peptide's effects on different immune cell populations and under various physiological and pathological conditions would enhance our understanding of its potential applications. Studies examining its impact on antigen presentation, cytokine production, and immune cell trafficking could reveal additional mechanisms through which the peptide influences immune function. Such research could identify new potential applications in immunotherapy and autoimmune disease management.

Translational research aimed at moving promising laboratory findings toward clinical applications represents perhaps the most exciting future direction for Thymopoietin, cys (28-39)- research. This would involve more extensive preclinical studies to assess safety, efficacy, and optimal dosing regimens, followed by carefully designed clinical trials in appropriate patient populations. The potential applications in cancer therapy, particularly as an adjuvant to conventional treatments, warrant further investigation to determine whether the promising results observed in model systems translate to clinical benefits. Similarly, the peptide's immunomodulatory properties suggest potential applications in autoimmune diseases and immunodeficiency conditions that should be systematically explored in appropriate clinical settings.